9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregn-4-ene-3,20-dione

• CAS No.: 426-17-5
• Product Name: 9-Fluoro-11beta,17,21-trihydroxy-16alpha-methylpregn-4-ene-3,20-dione
• Molecular Formula: C22H31FO5
• Molecular Weight: 394.5 g/mol
• IUPAC Name: (8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
• Standard InChI: InChI=1S/C22H31FO5/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24/h9,12,15-17,24,26,28H,4-8,10-11H2,1-3H3/t12-,15+,16+,17+,19+,20+,21+,22+/m1/s1
• Standard InChIKey: YYZXYYHUGHQGHI-CXSFZGCWSA-N
• Isomeric SMILES: C[C@@H]1C[C@H]2[C@@H]3CCC4=CC(=O)CC[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)CO)O)C)O)F)C
• SMILES: CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C
• Canonical SMILES: CC1CC2C3CCC4=CC(=O)CCC4(C3(C(CC2(C1(C(=O)CO)O)C)O)F)C
• Appearance: White Solid
• Description: Dexamethasone derivative
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (11β,16α)-9-Fluoro-11,17,21-trihydroxy-16-methylpregn-4-ene-3,20-dione
• PubChem Compound: 22792547
• Last Modified: Nov 11 2021